Cas no 135206-84-7 (2,2-Difluoroethyl P-Toluenesulfonate)

2,2-Difluoroethyl P-Toluenesulfonate Properties

Names and Identifiers

• Ethanol, 2,2-difluoro-,1-(4-methylbenzenesulfonate)
• 2,2-Difluoroethyl p-toluenesulfonate
• 2,2-difluoroethyl 4-methylbenzenesulfonate
• EN300-71278
• FT-0643231
• MFCD04038284
• DTXSID00382030
• 2,2-Difluoroethyltosylate
• 2,2-difluoroethyl4-methylbenzenesulfonate
• 135206-84-7
• SY185063
• SCHEMBL336511
• AKOS015840425
• 2,2-Difluoroethyl toluene-4-sulphonate
• W18217
• C9H10F2O3S
• 2,2-difluoroethyl 4-methylbenzene-1-sulfonate
• 2,2-Difluoroethyl (4-methylphenyl)sulphonate
• CS-W018381
• PS-10678
• A806902
• 2,2-Difluoroethyl tosylate
• DB-042277
• 2,2-Difluoroethyl 4-methylbenzenesulfonate
• +Expand

• MDL： MFCD04038284
• InChIKey： ZUBSOOAAXYCXMN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10F2O3S/c1-7-2-4-8(5-3-7)15(12,13)14-6-9(10)11/h2-5,9H,6H2,1H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC(F)F

Computed Properties

• Exact Mass: 236.031872g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 236.031872g/mol
• Monoisotopic Mass: 236.031872g/mol
• Topological Polar Surface Area: 51.8Ų
• Heavy Atom Count: 15
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.04620
• PSA: 51.75000
• Boiling Point: 210.6°Cat760mmHg
• Flash Point: 78.8°C
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),